Cas no 2171921-07-4 (4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid)
4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2171921-07-4
- 4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-hydroxybutanoic acid
- EN300-1522563
- 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid
-
- Inchi: 1S/C26H30N2O6/c29-17(12-24(30)31)14-27-25(32)18-11-5-6-16(18)13-28-26(33)34-15-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,16-18,23,29H,5-6,11-15H2,(H,27,32)(H,28,33)(H,30,31)
- InChI Key: VUKRQJKFURFAPH-UHFFFAOYSA-N
- SMILES: O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(CC(=O)O)O
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 125Ų
4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1522563-0.05g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-hydroxybutanoic acid |
2171921-07-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1522563-0.1g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-hydroxybutanoic acid |
2171921-07-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1522563-0.25g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-hydroxybutanoic acid |
2171921-07-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1522563-0.5g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-hydroxybutanoic acid |
2171921-07-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1522563-1.0g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-hydroxybutanoic acid |
2171921-07-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1522563-2.5g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-hydroxybutanoic acid |
2171921-07-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1522563-5.0g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-hydroxybutanoic acid |
2171921-07-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1522563-10.0g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-hydroxybutanoic acid |
2171921-07-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1522563-50mg |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-hydroxybutanoic acid |
2171921-07-4 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1522563-100mg |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-hydroxybutanoic acid |
2171921-07-4 | 100mg |
$2963.0 | 2023-09-26 |
4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid
Introduction to 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic Acid (CAS No. 2171921-07-4)
4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid, identified by its CAS number 2171921-07-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid is characterized by its complex arrangement of functional groups, including a fluoren-9-yl moiety, a methoxycarbonyl group, an amino group, and a formamido linkage. These features contribute to its unique chemical properties and biological interactions, which are being explored for their potential in drug discovery.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The cyclopentyl and hydroxybutanoic acid components of this molecule suggest potential interactions with enzymes and receptors involved in metabolic and signaling processes. This has led to its investigation as a candidate for further pharmacological development.
The synthesis of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecules with precise functional group arrangements. The use of advanced synthetic techniques has enabled researchers to access this compound in sufficient quantities for detailed structural and biological studies.
One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The presence of multiple reactive sites allows for modifications that can enhance its binding affinity and selectivity towards specific biological targets. This flexibility has made it a valuable tool in the quest to develop next-generation therapeutics.
The biological activity of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid has been the focus of several recent studies. Researchers have been particularly interested in its potential role as an inhibitor or modulator of key enzymes involved in cancer metabolism. Preliminary findings suggest that this compound may interfere with pathways critical for tumor growth and survival, offering a promising avenue for further investigation.
In addition to its anti-cancer potential, 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid has also been explored for its effects on inflammatory processes. Studies have indicated that it may exert anti-inflammatory properties by modulating the activity of inflammatory cytokines and signaling pathways. This dual functionality makes it an intriguing candidate for therapeutic development in conditions such as rheumatoid arthritis and other inflammatory disorders.
The structural features of this compound also make it an attractive candidate for further derivatization and optimization. By modifying specific functional groups, researchers can fine-tune its pharmacological properties to improve efficacy and reduce potential side effects. This approach aligns with the growing trend in drug development towards personalized medicine, where compounds are tailored to individual patient needs.
The synthesis and characterization of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid have set the stage for more extensive clinical investigations. As our understanding of disease mechanisms continues to evolve, compounds like this one hold the promise of providing new therapeutic strategies that address unmet medical needs.
In conclusion, 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid (CAS No. 2171921-07-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and promising biological activities make it a valuable asset in the quest to develop novel therapeutics for various diseases.
2171921-07-4 (4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)